5beta-Cholestane-3alpha,7alpha,26-triol

• CAS No.: 15313-69-6
• Product Name: 5beta-Cholestane-3alpha,7alpha,26-triol
• Molecular Formula: C27H48O3
• Molecular Weight: 420.7 g/mol
• IUPAC Name: (3R,5S,7R,8R,9S,10S,13R,14S,17R)-17-[(2R)-7-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol
• Standard InChI: InChI=1S/C27H48O3/c1-17(16-28)6-5-7-18(2)21-8-9-22-25-23(11-13-27(21,22)4)26(3)12-10-20(29)14-19(26)15-24(25)30/h17-25,28-30H,5-16H2,1-4H3/t17?,18-,19+,20-,21-,22+,23+,24-,25+,26+,27-/m1/s1
• Standard InChIKey: OQIJRBFRXGIHMI-UGMUFZQESA-N
• Isomeric SMILES: C[C@H](CCCC(C)CO)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C
• SMILES: CC(CCCC(C)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)CO
• Canonical SMILES: CC(CCCC(C)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C)CO
• Description: 5beta-cholestane-3alpha,7alpha,26-triol is a 3alpha-hydroxy steroid, a 7alpha-hydroxy steroid and a 26-hydroxy steroid. It has a role as a bile acid metabolite, a human metabolite and a mouse metabolite. It derives from a hydride of a 5beta-cholestane.
• Synonyms: 5 beta-cholestane-3 alpha,7 alpha,26-triol; cholestane-3,7,26-triol
• PubChem Compound: 3082089
• Last Modified: Nov 11 2021